Cas no 354155-07-0 (Cis-benzyl 4-allyl-3-(benzoyloxy)piperidine-1-carboxylate)
Cis-benzyl 4-allyl-3-(benzoyloxy)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Cis-benzyl 4-allyl-3-(benzoyloxy)piperidine-1-carboxylate
-
- MDL: MFCD31803732
Cis-benzyl 4-allyl-3-(benzoyloxy)piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM479928-100mg |
Cis-benzyl 4-allyl-3-(benzoyloxy)piperidine-1-carboxylate |
354155-07-0 | 95%+ | 100mg |
$252 | 2023-03-20 | |
| Chemenu | CM479928-250mg |
Cis-benzyl 4-allyl-3-(benzoyloxy)piperidine-1-carboxylate |
354155-07-0 | 95%+ | 250mg |
$478 | 2023-03-20 | |
| Chemenu | CM479928-1g |
Cis-benzyl 4-allyl-3-(benzoyloxy)piperidine-1-carboxylate |
354155-07-0 | 95%+ | 1g |
$949 | 2023-03-20 | |
| Chemenu | CM479928-5g |
Cis-benzyl 4-allyl-3-(benzoyloxy)piperidine-1-carboxylate |
354155-07-0 | 95%+ | 5g |
$2834 | 2023-03-20 | |
| eNovation Chemicals LLC | D775078-100mg |
Cis-benzyl 4-allyl-3-(benzoyloxy)piperidine-1-carboxylate |
354155-07-0 | 95% | 100mg |
$365 | 2024-06-06 | |
| eNovation Chemicals LLC | D775078-250mg |
Cis-benzyl 4-allyl-3-(benzoyloxy)piperidine-1-carboxylate |
354155-07-0 | 95% | 250mg |
$680 | 2024-06-06 | |
| eNovation Chemicals LLC | D775078-1g |
Cis-benzyl 4-allyl-3-(benzoyloxy)piperidine-1-carboxylate |
354155-07-0 | 95% | 1g |
$1360 | 2024-06-06 | |
| eNovation Chemicals LLC | D775078-5g |
Cis-benzyl 4-allyl-3-(benzoyloxy)piperidine-1-carboxylate |
354155-07-0 | 95% | 5g |
$3540 | 2023-05-17 | |
| eNovation Chemicals LLC | D775078-100mg |
Cis-benzyl 4-allyl-3-(benzoyloxy)piperidine-1-carboxylate |
354155-07-0 | 95% | 100mg |
$505 | 2025-02-24 | |
| eNovation Chemicals LLC | D775078-250mg |
Cis-benzyl 4-allyl-3-(benzoyloxy)piperidine-1-carboxylate |
354155-07-0 | 95% | 250mg |
$970 | 2025-02-24 |
Cis-benzyl 4-allyl-3-(benzoyloxy)piperidine-1-carboxylate Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on Cis-benzyl 4-allyl-3-(benzoyloxy)piperidine-1-carboxylate
Cis-benzyl 4-allyl-3-(benzoyloxy)piperidine-1-carboxylate (CAS No. 354155-07-0): A Comprehensive Overview
Cis-benzyl 4-allyl-3-(benzoyloxy)piperidine-1-carboxylate, identified by its CAS number 354155-07-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperidine class, a heterocyclic structure that is widely recognized for its versatility in medicinal chemistry. The presence of multiple functional groups, including a benzyl group, an allyl group, and a benzoyloxy moiety, makes this molecule a promising candidate for further exploration in drug design and synthesis.
The< strong>benzyl 4-allyl-3-(benzoyloxy)piperidine-1-carboxylate structure presents a unique combination of features that contribute to its potential biological activity. The piperidine ring itself is a common scaffold in many bioactive molecules, exhibiting properties that can enhance binding affinity and metabolic stability. The< strong>benzyl group, attached at the 1-position of the piperidine ring, introduces hydrophobic interactions that can improve solubility and membrane permeability. Additionally, the< strong>allyl group at the 4-position adds another layer of functional diversity, enabling various chemical modifications and interactions with biological targets.
The< strong>3-(benzoyloxy)piperidine moiety further enhances the compound's complexity and potential therapeutic applications. The benzoyloxy group can serve as a protective moiety during synthetic processes and may also contribute to the molecule's pharmacokinetic properties. This structural feature is particularly interesting in the context of drug development, as it allows for selective modifications while maintaining overall molecular integrity.
In recent years, there has been growing interest in piperidine derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that compounds containing piperidine rings exhibit significant potential in treating neurological disorders, infectious diseases, and cancer. The< strong>Cis-benzyl 4-allyl-3-(benzoyloxy)piperidine-1-carboxylate compound is no exception and has been the subject of several research initiatives aimed at uncovering its pharmacological properties.
One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. The< strong>Cis-benzyl 4-allyl-3-(benzoyloxy)piperidine-1-carboxylate structure has been designed to interact with specific kinase domains, potentially blocking aberrant signaling cascades. Preliminary studies have suggested that this compound exhibits inhibitory activity against certain kinases, making it a valuable tool for further investigation.
The< strong>benzyl,< strong>allyl, and< strong>benzoyloxy functional groups within the molecule contribute to its unique chemical profile. These groups can participate in various types of interactions with biological targets, including hydrogen bonding, hydrophobic interactions, and π-stacking. Such interactions are critical for achieving high affinity and selectivity in drug design. The ability to fine-tune these interactions through structural modifications offers a powerful approach to optimizing drug candidates.
The synthesis of< strong>Cis-benzyl 4-allyl-3-(benzoyloxy)piperidine-1-carboxylate involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of each functional group must be carefully controlled to avoid unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently.
Evaluation of the pharmacological properties of< strong>Cis-benzyl 4-allyl-3-(benzoyloxy)piperidine-1-carboxylate has revealed several promising characteristics. In vitro studies have demonstrated its ability to inhibit specific kinases with high selectivity. Additionally, preliminary toxicity assays have shown that the compound exhibits acceptable safety margins at therapeutic doses. These findings underscore its potential as a lead compound for further development.
The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like< strong>Cis-benzyl 4-allyl-3-(benzoyloxy)piperidine-1-carboxylate. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and mechanism of action, guiding experimental efforts toward more effective drug design.
The future prospects for< strong>Cis-benzyl 4-allyl-3-(benzoyloxy)piperidine-1-carboxylate are bright, with ongoing research aimed at elucidating its full therapeutic potential. Further preclinical studies are needed to evaluate its efficacy and safety in animal models before human trials can begin. Collaborative efforts between academic researchers and pharmaceutical companies are essential to bring this compound from laboratory discovery to clinical application.
In conclusion,< strong>Cis-benzyl 4-allyl-3-(benzoyloxy)piperidine-1-carboxylate (CAS No. 354155-07-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activity. Its potential as a kinase inhibitor and other therapeutic applications make it a valuable asset in ongoing drug development efforts. As research continues to uncover new insights into its pharmacological properties, this compound holds great promise for addressing unmet medical needs in the future.
354155-07-0 (Cis-benzyl 4-allyl-3-(benzoyloxy)piperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)